Cas no 50541-62-3 (9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-)

• Product Name: 9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-
• CAS No: 50541-62-3
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 364691
• PubChem ID: 21500580
• Update Time: 2025-04-19

9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-
• 5,7-bis(1-hydroxyethyl)-9-oxoxanthene-2-carboxylic acid
• 50541-62-3
• DTXSID80615055
• SCHEMBL11767468
• 5,7-BIS(1-HYDROXYETHYL)-9-OXO-9H-XANTHENE-2-CARBOXYLIC ACID

• Inchi： 1S/C18H16O6/c1-8(19)11-6-12(9(2)20)17-14(7-11)16(21)13-5-10(18(22)23)3-4-15(13)24-17/h3-9,19-20H,1-2H3,(H,22,23)
• InChI Key： KXGMHQQEDZLNFF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2C(C2=CC(C(C)O)=CC(C(C)O)=C12)=O

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans